Cas no 82-46-2 (1,5-Dichloroanthraquinone)

1,5-Dichloroanthraquinone Properties

Names and Identifiers

• 1,5-Dichloroanthraquinone
• 1,5-dichloroanthracene-9,10-dione
• 10-Anthracenedione, 1,5-dichloro-9
• 1,5-dichloro-anthraquinon
• 1,5-dichloranthrachinon
• 1,5-Dichloro-9,10-anthraquinone
• NSC 13969
• 9,10-Anthracenedione, 1,5-dichloro-
• ANTHRAQUINONE, 1,5-DICHLORO-
• 1,5-Dichloranthrachinon [Czech]
• 1, 5-Dichloroanthraquinone
• S335V6MF9E
• MQIUMARJCOGCIM-UHFFFAOYSA-N
• NSC13969
• 1,5 Dichloro Aq
• 9, 1,5-dichloro-
• 1,5-Dichloroantraquinone
• Maybridge1_002222
• Anthraquinone,5-dichloro-
• CBMicro_
• 1,5-Dichloro-9,10-anthracenedione (ACI)
• Anthraquinone, 1,5-dichloro- (6CI, 7CI, 8CI)
• AKOS001583243
• CS-W012310
• 1,5-dichloro-9,10-anthracenedione
• 1,5-dichloro anthraquinone
• NS00038203
• FT-0606954
• D0328
• 1,5-dichloro-anthraquinone
• WLN: L C666 BV IVJ DG KG
• MFCD00001190
• 1,5-dichloro-9,10-dihydroanthracene-9,10-dione
• CBMicro_015239
• NSC-13969
• BIM-0015275.P001
• Q27288514
• HMS547M22
• InChI=1/C14H6Cl2O2/c15-9-5-1-3-7-11(9)14(18)8-4-2-6-10(16)12(8)13(7)17/h1-6
• 1,5-Dichloroanthra-9,10-quinone
• SR-01000631719-1
• 1,5-Dichloroanthraquinone, 96%
• AS-14370
• UNII-S335V6MF9E
• 82-46-2
• CCG-41659
• EINECS 201-424-0
• 1,5-bischloroanthraquinone
• SCHEMBL125609
• W-104174
• AC-11726
• EU-0066588
• 1,5-Dichloroanthra-9,10-quinone #
• AI3-38301
• DTXSID3058874
• 1,5-Dichloro-9,10-anthracenedione; 1,5-Dichloro-9,10-anthraquinone; 1,5-Dichloroanthraquinone; NSC 13969
• A10808
• DTXCID1048251
• STK054157
• +Expand

• MDL： MFCD00001190
• InChIKey： MQIUMARJCOGCIM-UHFFFAOYSA-N
• Inchi： 1S/C14H6Cl2O2/c15-9-5-1-3-7-11(9)14(18)8-4-2-6-10(16)12(8)13(7)17/h1-6H
• SMILES： O=C1C2C(=CC=CC=2Cl)C(=O)C2C1=CC=CC=2Cl
• BRN： 402592

Computed Properties

• Exact Mass: 275.97400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 275.974
• Heavy Atom Count: 18
• Complexity: 346
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 34.1

Experimental Properties

• LogP: 3.76880
• PSA: 34.14000
• Refractive Index: 1.4730 (estimate)
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 387.84°C (rough estimate)
• Melting Point: 248.0 to 253.0 deg-C
• Flash Point: 191.7 °C
• Solubility: Insuluble (4.2E-5 g/L) (25 ºC),
• Color/Form: Yellow crystal
• Solubility: It is soluble in nitrobenzene, anisole and benzyl alcohol, but poorly soluble in alcohol, acetic acid, benzene and toluene.
• Density: 1.514±0.06 g/cm3 (20 ºC 760 Torr),

1,5-Dichloroanthraquinone Security Information

• Symbol: GHS07
• RTECS：CB6495000
• WGK Germany：3
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H319
• Warning Statement： P280,P264,P305+P351+P338,P337+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38-36
• Signal Word：Warning
• TSCA：Yes

1,5-Dichloroanthraquinone Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone